Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate
Catalog No.
S1916695
CAS No.
56932-43-5
M.F
C19H13N3NaO7S2
M. Wt
482.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
56932-43-5
Product Name
Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate
IUPAC Name
disodium;8-hydroxy-7-[(6-sulfonatonaphthalen-2-yl)diazenyl]quinoline-5-sulfonate
Molecular Formula
C19H13N3NaO7S2
Molecular Weight
482.4 g/mol
InChI
InChI=1S/C19H13N3O7S2.Na/c23-19-16(10-17(31(27,28)29)15-2-1-7-20-18(15)19)22-21-13-5-3-12-9-14(30(24,25)26)6-4-11(12)8-13;/h1-10,23H,(H,24,25,26)(H,27,28,29);
InChI Key
JGHSFFGQVHEVMM-UHFFFAOYSA-N
SMILES
C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES
C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)O)S(=O)(=O)O.[Na]
- NSC87877 is primarily used for phosphorylation and dephosphorylation applications . It is a potent inhibitor of SHP-1 and SHP-2 protein tyrosine phosphatases (PTP) with IC50 values of 355 nM and 318 nM, respectively . This makes it a valuable tool in the study of these enzymes and their roles in cellular signaling pathways .
- NSC87877 has been used in studies investigating cell proliferation. For example, it has been shown to inhibit EGF-induced Erk1/2 activation in HEK293 cells and significantly reduce MDA-MB-468 cell viability/proliferation .
Phosphorylation & Dephosphorylation Applications
Cell Proliferation Studies
Hematopoietic Stem Cell (HSC) Proliferation
- A study has shown that the combination of stem cell factor (SCF) and NSC87877 can enhance c-Kit mediated proliferation of human megakaryoblastic cells . This promising combination could likely play an essential role in enhancing the proliferation of cells .
Enhancement of Hematopoietic Stem Cells (HSCs) Proliferation
Inhibition of DUSP26 in Neuroblastoma (NB)
Molecular Structure Analysis
Acid Black 1 possesses a complex molecular structure with several key features:
As a dye, Acid Black 1 likely interacts with target materials through a combination of physical adsorption and electrostatic interactions. The aromatic rings and azo group may contribute to absorption of light, leading to the observed color.
Azo dyes can pose various safety concerns, including:
- Skin irritation and allergy: Some azo dyes can cause skin irritation or allergic reactions upon contact.
- Toxicity: Certain azo dyes can break down into aromatic amines, some of which may be carcinogenic.
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
3
Exact Mass
482.00926139 g/mol
Monoisotopic Mass
482.00926139 g/mol
Heavy Atom Count
32
Other CAS
56932-43-5
General Manufacturing Information
5-Quinolinesulfonic acid, 8-hydroxy-7-[2-(6-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2): ACTIVE
Dates
Modify: 2023-08-16
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